N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide

• IUPAC Name: N-[(Z)-(5-bromo-2-hydroxyphenyl)methylideneamino]pyrazine-2-carboxamide
• InChI: InChI=1S/C12H9BrN4O2/c13-9-1-2-11(18)8(5-9)6-16-17-12(19)10-7-14-3-4-15-10/h1-7,18H,(H,17,19)/b16-6-
• InChI Key: VKBKIZKKLUUYJO-SOFYXZRVSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C=NNC(=O)C2=NC=CN=C2)O
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C=N\NC(=O)C2=NC=CN=C2)O
• Molecular Formula: C12H9BrN4O2
• Molecular Weight: 321.13 g/mol

Description

N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide, also known as BHPC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BHPC is a yellow crystalline powder that is soluble in dimethyl sulfoxide and methanol.

Mechanism of Action

The mechanism of action of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide is not fully understood. However, it has been suggested that N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide may exert its antitumor and antibacterial effects by inhibiting the activity of enzymes involved in DNA synthesis. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide may also exert its antifungal effects by disrupting the cell membrane of fungi.
Biochemical and Physiological Effects:
N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been shown to have a low toxicity profile in animal studies. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has also been shown to have antioxidant properties and may protect against oxidative stress. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been shown to have anti-inflammatory properties and may reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has several advantages for lab experiments. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide is readily available and relatively inexpensive. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide is also stable under a wide range of conditions. However, N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has some limitations for lab experiments. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has low solubility in water, which may limit its use in aqueous systems. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide also has limited stability in acidic and basic conditions.

Future Directions

There are several future directions for the study of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide. One future direction is to investigate the potential use of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide as a drug delivery system. Another future direction is to investigate the potential use of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide as a plant growth regulator. Further studies are also needed to fully understand the mechanism of action of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide and its potential applications in medicine, agriculture, and materials science.

Synthesis Methods

N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide can be synthesized by reacting 5-bromo-2-hydroxybenzaldehyde and 2-pyrazinecarbohydrazide in the presence of a catalyst. The reaction mixture is then stirred at room temperature for several hours until the product is formed. The yield of N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide can be improved by using a solvent such as ethanol or acetic acid.

Scientific Research Applications

N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been shown to have antitumor, antibacterial, and antifungal properties. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has also been studied for its potential use as a drug delivery system due to its ability to form complexes with metal ions. In agriculture, N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been studied for its potential use as a plant growth regulator. N'-(5-bromo-2-hydroxybenzylidene)-2-pyrazinecarbohydrazide has also been studied for its potential use as a corrosion inhibitor in materials science.